Cas no 62558-39-8 (Benzene, 2-chloro-5-fluoro-1,3-dinitro-)

• Product Name: Benzene, 2-chloro-5-fluoro-1,3-dinitro-
• CAS No: 62558-39-8
• MF: C₆H₂ClFN₂O₄
• MW: 220.54248380661
• CID: 440228
• PubChem ID: 12361103
• Update Time: 2025-04-19

Benzene, 2-chloro-5-fluoro-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-5-fluoro-1,3-dinitro-
• 2-chloro-5-fluoro-1,3-dinitrobenzene
• SCHEMBL1822002
• 62558-39-8
• DTXSID90494050
• 2-chloro-5-fluoro-1,3-dinitro-benzene
• JSXJYGLDJJHAPT-UHFFFAOYSA-N

• Inchi： 1S/C6H2ClFN2O4/c7-6-4(9(11)12)1-3(8)2-5(6)10(13)14/h1-2H
• InChI Key： JSXJYGLDJJHAPT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1[N+](=O)[O-])F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.96876
• Monoisotopic Mass: 219.9687124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28